Cas no 2171357-68-7 ((3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid)

• Product Name: (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid
• CAS No: 2171357-68-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5808110
• PubChem ID: 165562182
• Update Time: 2025-10-25

(3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid
• 2171357-68-7
• (3S)-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}hexanoic acid
• EN300-1581759

• Inchi： 1S/C27H32N2O5/c1-2-7-18(15-25(30)31)28-26(32)17-12-13-19(14-17)29-27(33)34-16-24-22-10-5-3-8-20(22)21-9-4-6-11-23(21)24/h3-6,8-11,17-19,24H,2,7,12-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)/t17?,18-,19?/m0/s1
• InChI Key： BAVPADXKWAGGES-XBMUEBEBSA-N
• SMILES： O=C(C1CCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@H](CC(=O)O)CCC

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid

Introduction to (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic Acid (CAS No. 2171357-68-7)

(3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid (CAS No. 2171357-68-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclopentylformamido moiety. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis due to its stability and ease of removal under mild conditions. This makes it an ideal choice for the synthesis of complex peptides and peptidomimetics, which are crucial in the development of new therapeutic agents. The Fmoc group in (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid ensures that the amino group remains protected during synthesis, allowing for precise control over the chemical reactions involved.

The cyclopentylformamido moiety is another key structural feature of this compound. This moiety introduces additional complexity and functionality, which can be exploited to enhance the pharmacological properties of the molecule. Recent studies have shown that compounds containing cyclopentylformamido groups exhibit promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. These findings highlight the potential of (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid as a lead compound for further drug development.

In terms of its chemical properties, (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid is a white crystalline solid with a molecular weight of 457.54 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in various biochemical assays and in vitro studies. The compound's solubility profile also facilitates its incorporation into drug delivery systems, enhancing its bioavailability and therapeutic efficacy.

The synthesis of (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid involves several steps, including the formation of the Fmoc-protected amino acid derivative and subsequent coupling reactions to introduce the cyclopentylformamido moiety. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), have been employed to optimize the yield and purity of this compound. These methods ensure that the final product meets the stringent quality standards required for pharmaceutical applications.

Recent advancements in computational chemistry have also contributed to our understanding of the structure-function relationships of compounds like (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid. Molecular dynamics simulations and quantum mechanical calculations have provided insights into the conformational flexibility and electronic properties of this molecule, which are crucial for predicting its interactions with biological targets.

In vivo studies have demonstrated that (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics make it an attractive candidate for further preclinical and clinical evaluation. Preclinical studies have shown that this compound has potent anti-inflammatory effects, reducing cytokine production and inhibiting inflammatory pathways in animal models of arthritis and other inflammatory diseases.

Beyond its anti-inflammatory properties, (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid has also shown promise as an anti-cancer agent. In vitro studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and survival.

The neuroprotective effects of (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid have also been investigated. Preclinical studies using animal models of neurodegenerative diseases have shown that this compound can reduce oxidative stress and prevent neuronal cell death. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, (3S)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid (CAS No. 2171357-68-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological activities, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential, with the aim of translating these findings into effective treatments for various diseases.